Cas no 10465-91-5 (2H-1-Benzopyran-2-one,3-(4-chlorophenyl)-)
10465-91-5 structure
Product Name:2H-1-Benzopyran-2-one,3-(4-chlorophenyl)-
CAS No:10465-91-5
MF:C15H9ClO2
MW:256.68376326561
CID:205185
PubChem ID:226966
Update Time:2025-04-19
2H-1-Benzopyran-2-one,3-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,3-(4-chlorophenyl)-
- 3-(4-chlorophenyl)chromen-2-one
- 3-(4-Chlorophenyl)-2H-1-benzopyran-2-one
- 3-(4-chlorophenyl)-2H-chromen-2-one
- 3-(4-Chloro-phenyl)-chromen-2-one
- 3-(4'-chlorophenyl)coumarin
- 3-(4-chlorophenyl)coumarin
- 3-(4-chloro-phenyl)-coumarin
- 3-(4-Chlor-phenyl)-cumarin
- 3-(p-Chlorophenyl)coumarin
- AC1Q3SDK
- C15189
- ST056230
- TimTec1_003882
- CHEBI:79706
- SR-01000534906-1
- 6751Q41AOC
- NSC17956
- COUMARIN, 3-(P-CHLOROPHENYL)-
- 10465-91-5
- BNYLKZRNTGQYAY-UHFFFAOYSA-N
- Q27148835
- BB 0243588
- 2H-1-Benzopyran-2-one, 3-(4-chlorophenyl)-
- SCHEMBL2929526
- 3(4'-Chlorophenyl)coumarin
- NSC 17956
- NSC-17956
- SR-01000534906
- 3-(4 inverted exclamation mark -Chlorophenyl)coumarin
- UNII-6751Q41AOC
- AKOS002308403
- HMS1545A10
- BRD-K85637613-001-01-9
- DTXSID90146628
-
- Inchi： 1S/C15H9ClO2/c16-12-7-5-10(6-8-12)13-9-11-3-1-2-4-14(11)18-15(13)17/h1-9H
- InChI Key： BNYLKZRNTGQYAY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C(=O)OC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 256.02917
- Monoisotopic Mass: 256.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.342
- Boiling Point: 426.5°Cat760mmHg
- Flash Point: 233.2°C
- Refractive Index: 1.642
- PSA: 26.3
- LogP: 4.11340
2H-1-Benzopyran-2-one,3-(4-chlorophenyl)- Related Literature
-
Parul Chauhan,Makthala Ravi,Shikha Singh,Prashant Prajapati,Prem P. Yadav RSC Adv. 2016 6 109
-
Jin-Wei Yuan,Liang-Ru Yang,Qiu-Yue Yin,Pu Mao,Ling-Bo Qu RSC Adv. 2016 6 35936
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